Cas no 933214-82-5 (2-chloro-N-3-(6-methoxypyridazin-3-yl)phenyl-5-(trifluoromethyl)benzene-1-sulfonamide)

• Product Name: 2-chloro-N-3-(6-methoxypyridazin-3-yl)phenyl-5-(trifluoromethyl)benzene-1-sulfonamide
• CAS No: 933214-82-5
• MF: C₁₈H₁₃ClF₃N₃O₃S
• MW: 443.827332258224
• CID: 6603193
• PubChem ID: 16029169
• Update Time: 2025-10-30

2-chloro-N-3-(6-methoxypyridazin-3-yl)phenyl-5-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-3-(6-methoxypyridazin-3-yl)phenyl-5-(trifluoromethyl)benzene-1-sulfonamide
• Benzenesulfonamide, 2-chloro-N-[3-(6-methoxy-3-pyridazinyl)phenyl]-5-(trifluoromethyl)-
• NCGC00132482-01
• 2-chloro-N-[3-(6-methoxypyridazin-3-yl)phenyl]-5-(trifluoromethyl)benzene-1-sulfonamide
• F2629-0057
• 2-chloro-N-(3-(6-methoxypyridazin-3-yl)phenyl)-5-(trifluoromethyl)benzenesulfonamide
• NCGC00132482-02
• G619-0179
• HMS1892I17
• 2-chloro-N-[3-(6-methoxypyridazin-3-yl)phenyl]-5-(trifluoromethyl)benzenesulfonamide
• AKOS002068961
• AB01297096-01
• 933214-82-5
• CHEMBL1395724

• Inchi： 1S/C18H13ClF3N3O3S/c1-28-17-8-7-15(23-24-17)11-3-2-4-13(9-11)25-29(26,27)16-10-12(18(20,21)22)5-6-14(16)19/h2-10,25H,1H3
• InChI Key： BCWBYOVVJQLFRR-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=CC(C3=NN=C(OC)C=C3)=C2)(=O)=O)=CC(C(F)(F)F)=CC=C1Cl

Computed Properties

• Exact Mass: 443.0318246g/mol
• Monoisotopic Mass: 443.0318246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 89.6Ų

Experimental Properties

• Density: 1.480±0.06 g/cm3(Predicted)
• Boiling Point: 610.0±65.0 °C(Predicted)
• pka: 6.73±0.10(Predicted)

Additional information on 2-chloro-N-3-(6-methoxypyridazin-3-yl)phenyl-5-(trifluoromethyl)benzene-1-sulfonamide

2-Chloro-N-(3-(6-methoxypyridazin-3-yl)phenyl)-5-(trifluoromethyl)benzene-1-sulfonamide (CAS No. 933214-82-5)

The compound 2-chloro-N-(3-(6-methoxypyridazin-3-yl)phenyl)-5-(trifluoromethyl)benzene-1-sulfonamide, identified by the CAS registry number 933214-82-5, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonamides, which are widely recognized for their role in drug design, particularly in the development of kinase inhibitors and other bioactive molecules.

The molecular structure of this compound is characterized by a sulfonamide group attached to a benzene ring, which is further substituted with a chlorine atom at position 2 and a trifluoromethyl group at position 5. The nitrogen atom of the sulfonamide group is connected to a phenyl ring that is substituted with a pyridazine moiety at position 3. This pyridazine ring carries a methoxy group at position 6, adding to the complexity and potential bioactivity of the molecule.

Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry. The presence of the pyridazine ring, known for its aromaticity and electron-withdrawing properties, enhances the molecule's ability to interact with biological targets. The trifluoromethyl group, on the other hand, contributes to both lipophilicity and metabolic stability, making this compound an attractive candidate for drug development.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The synthesis typically begins with the preparation of the pyridazine derivative, followed by its coupling with an appropriately substituted aryl sulfonamide. The introduction of the trifluoromethyl group and chlorine substituents is achieved through electrophilic aromatic substitution or other directed metallation techniques.

From an application standpoint, this compound has shown promise in inhibiting various kinases involved in cancer progression. Recent research has demonstrated its ability to selectively target specific oncogenic kinases, making it a potential lead compound for anti-cancer drug development. Additionally, its unique structural features make it a valuable tool in exploring novel therapeutic strategies for other diseases, including inflammatory disorders and neurodegenerative conditions.

The pharmacokinetic properties of this compound have also been investigated in preclinical models. Studies indicate that it exhibits favorable absorption profiles and moderate clearance rates, suggesting potential suitability for oral administration. However, further studies are required to fully characterize its pharmacokinetics and toxicity profiles in vivo.

In conclusion, 2-chloro-N-(3-(6-methoxypyridazin-3-yl)phenyl)-5-(trifluoromethyl)benzene-1-sulfonamide (CAS No. 933214-82-5) represents a cutting-edge molecule with significant potential in drug discovery and development. Its unique structural features and promising biological activity make it a valuable asset for researchers in the field of medicinal chemistry.